Cas no 1043605-25-9 (3-(Benzo[d][1,3]dioxol-5-yl)-4,5-dihydroisoxazole-5-carboxylic acid)

• Product Name: 3-(Benzo[d][1,3]dioxol-5-yl)-4,5-dihydroisoxazole-5-carboxylic acid
• CAS No: 1043605-25-9
• MF: C₁₁H₉NO₅
• MW: 235.192863225937
• MDL: MFCD11182975
• CID: 4678709
• Update Time: 2025-06-14

3-(Benzo[d][1,3]dioxol-5-yl)-4,5-dihydroisoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Benzo[d][1,3]dioxol-5-yl)-4,5-dihydroisoxazole-5-carboxylic acid
• 3-(2H-1,3-Benzodioxol-5-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• MDL： MFCD11182975
• Inchi： 1S/C11H9NO5/c13-11(14)10-4-7(12-17-10)6-1-2-8-9(3-6)16-5-15-8/h1-3,10H,4-5H2,(H,13,14)
• InChI Key： JYYVXIWPGMVQDO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CC(C2=CC=C3C(=C2)OCO3)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 356
• Topological Polar Surface Area: 77.4

Additional information on 3-(Benzo[d][1,3]dioxol-5-yl)-4,5-dihydroisoxazole-5-carboxylic acid

Recent Advances in the Study of 3-(Benzo[d][1,3]dioxol-5-yl)-4,5-dihydroisoxazole-5-carboxylic acid (CAS: 1043605-25-9)

The compound 3-(Benzo[d][1,3]dioxol-5-yl)-4,5-dihydroisoxazole-5-carboxylic acid (CAS: 1043605-25-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of various bioactive molecules. Its isoxazole ring and benzo[d][1,3]dioxole moiety contribute to its ability to interact with multiple biological targets, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic asymmetric methods, to optimize the production of this compound with high yield and purity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(Benzo[d][1,3]dioxol-5-yl)-4,5-dihydroisoxazole-5-carboxylic acid exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest its potential utility in the development of novel anti-inflammatory agents. Additionally, molecular docking studies have revealed favorable binding interactions with specific protein targets, further supporting its therapeutic potential.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled more precise characterization of this compound and its derivatives. These methods have been instrumental in identifying impurities and ensuring the quality of synthesized batches, which is crucial for subsequent pharmacological evaluations.

Looking ahead, researchers are exploring the possibility of structural modifications to enhance the compound's bioavailability and target specificity. Computational modeling and structure-activity relationship (SAR) studies are being conducted to guide these optimization efforts. Furthermore, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into potential drug candidates.

In conclusion, 3-(Benzo[d][1,3]dioxol-5-yl)-4,5-dihydroisoxazole-5-carboxylic acid represents an exciting area of research in medicinal chemistry. While current studies have provided valuable insights into its properties and potential applications, further investigation is needed to fully elucidate its mechanism of action and therapeutic potential. The ongoing research efforts in this area hold promise for the development of novel therapeutic agents targeting various diseases.